Cas no 516-12-1 (1-iodopyrrolidine-2,5-dione)

1-iodopyrrolidine-2,5-dione Properties

Names and Identifiers

• 1-Iodopyrrolidine-2,5-dione
• 1-IODO-2,5-PYRROLIDINEDIONE
• NIS
• 1-iodo-5-pyrrolidinedione
• n-iodo-succinimid
• Succinimide,N-iodo-
• succiniodimide
• Iodosuccinimide
• 2,5-Pyrrolidinedione, 1-iodo-
• N-Iodosuccinimide
• N-Iodosuccinimide (NIS)
• n-iodo succinimide
• Succinimide, N-iodo-
• 3COS3X3N4P
• 1-iodo-pyrrolidine-2,5-dione
• 1-iodoazolidine-2,5-dione
• C4H4INO2
• n-iodsuccinimide
• N-iodosuccinimid
• N-iodosuccinirnide
• N-iodo-succinimide
• PubChem12908
• N-iodosuccinic acid imide
• 1-Iodo-2,5-pyrrolidinedione
• CHEBI:53204
• N-Iodosuccinimide, 95%
• STL191537
• SCHEMBL18779
• 1-iodo-2,5-pyrrolidinedione
• AKOS009156901
• STR02991
• SY001605
• 516-12-1
• DB-016426
• N-Jod-succinimid
• 1-iodo-2,5-pyrrolidinedione; NIS; Succiniodimide;
• BP-21328
• UNII-3COS3X3N4P
• N-Iodosuccinimide, purum, >=97.0% (RT)
• P16496
• N-IODOSUCCINIMIDE [MI]
• CS-W008878
• EN300-52551
• I0074
• 2,5-Pyrrolidinedione, 1-iodo-(9CI)
• N-iodopyrrolidin-2,5-dione
• Succiniodimide
• Q27124017
• NS00032312
• 5-21-09-00544 (Beilstein Handbook Reference)
• DTXCID70122041
• PB48800
• AC-534
• BCP18538
• HY-ER017
• MFCD00005512
• EINECS 208-221-6
• DTXSID10199550
• BRN 0113917
• N-Iodosuccinimide; NBS content < 0.1%
• F0001-1344
• W-202947
• +Expand

• MDL： MFCD00005512
• InChIKey： LQZMLBORDGWNPD-UHFFFAOYSA-N
• Inchi： 1S/C4H4INO2/c5-6-3(7)1-2-4(6)8/h1-2H2
• SMILES： IN1C(C([H])([H])C([H])([H])C1=O)=O
• BRN： 0113917

Computed Properties

• Exact Mass: 224.92900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 224.929
• Heavy Atom Count: 8
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.4

Experimental Properties

• LogP: 0.42330
• PSA: 37.38000
• Merck: 5045
• Water Partition Coefficient: decompose
• Boiling Point: 249.6±23.0°C at 760 mmHg
• Melting Point: 202-206 °C (lit.)
• Flash Point: 104.8℃
• FEMA: 3444
• Solubility: Soluble in dioxane, tetrahydrfuran and acetonitrile. Insoluble in ether and carbon tetrachloride.
• Color/Form: White acicular crystals
• Solubility: Soluble in methanol and acetone, moderately soluble in dioxane, insoluble in ether and carbon tetrachloride.
• Sensitiveness: Moisture Sensitive
• Density: 2.245(lit.)

1-iodopyrrolidine-2,5-dione Security Information

• Symbol: GHS07
• RTECS：WN2817000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：<0°C
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：8-9

1-iodopyrrolidine-2,5-dione Customs Data

• HS CODE：29251995
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides